4-(2-Methoxyethoxy)aniline
Overview
Description
4-(2-Methoxyethoxy)aniline, also known as 4-MEA, is an organic compound with a molecular formula of C7H13NO2. It is a colorless liquid with a faint odor and is soluble in water and alcohol. 4-MEA is an important chemical used in the synthesis of pharmaceuticals, dyes, and other organic compounds. It is also used in the production of polymers, plastics, and other materials.
Scientific Research Applications
4-(2-Methoxyethoxy)aniline has been used in a variety of scientific research applications. It has been used as a model compound for the study of biodegradation and environmental fate of alkyl ethers. It has also been used to study the effects of chemical pollutants on aquatic organisms. 4-(2-Methoxyethoxy)aniline has been used to study the effects of surfactants on the permeability of cell membranes and the effects of surfactants on the structure of proteins.
Mechanism Of Action
The mechanism of action of 4-(2-Methoxyethoxy)aniline is not well understood. It is believed that the compound interacts with proteins and lipids in the cell membrane, leading to changes in the structure and function of the membrane. 4-(2-Methoxyethoxy)aniline may also interact with enzymes, leading to changes in the activity of the enzyme.
Biochemical And Physiological Effects
The biochemical and physiological effects of 4-(2-Methoxyethoxy)aniline are not well understood. Studies have shown that 4-(2-Methoxyethoxy)aniline can cause changes in the permeability of cell membranes and can affect the structure of proteins. It has also been shown to cause changes in the activity of enzymes.
Advantages And Limitations For Lab Experiments
The main advantage of using 4-(2-Methoxyethoxy)aniline in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. It is also relatively non-toxic and has low volatility. The main limitation of using 4-(2-Methoxyethoxy)aniline in laboratory experiments is that its mechanism of action is not well understood and its effects on biochemical and physiological processes are not well understood.
Future Directions
Future research should focus on better understanding the mechanism of action of 4-(2-Methoxyethoxy)aniline and its effects on biochemical and physiological processes. Additionally, further research should focus on developing more efficient and cost-effective methods of synthesizing 4-(2-Methoxyethoxy)aniline and improving its stability. Other areas of research include studying the effects of 4-(2-Methoxyethoxy)aniline on the environment, developing new applications for 4-(2-Methoxyethoxy)aniline, and exploring new methods of synthesizing 4-(2-Methoxyethoxy)aniline.
properties
IUPAC Name |
4-(2-methoxyethoxy)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-11-6-7-12-9-4-2-8(10)3-5-9/h2-5H,6-7,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIOBEQCFVVJJBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=CC=C(C=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60397721 |
Source
|
| Record name | 4-(2-methoxyethoxy)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60397721 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Methoxyethoxy)aniline | |
CAS RN |
33311-29-4 |
Source
|
| Record name | 4-(2-methoxyethoxy)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60397721 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(2-methoxyethoxy)aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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